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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293

Introduction

Disperse Orange 44 is a monoazo dye primarily utilized in the textile industry for dyeing
synthetic fibers such as polyester and acetate.[1][2][3] While it is classified as a fluorescent
dye, extensive research on its application as a molecular probe or sensor in biological or drug
development contexts is not prominently documented in scientific literature.[4] Its primary area
of scientific investigation revolves around its detection and quantification in textiles and
environmental samples for safety and regulatory compliance.[5][6][7]

This document provides an overview of the chemical properties of Disperse Orange 44 and
detailed protocols for its analytical detection.

Chemical and Physical Properties

The fundamental properties of Disperse Orange 44 are summarized in the table below.
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Property Value Reference

C.l. Name Disperse Orange 44 [2]

CAS Number 4058-30-4 (8]

Molecular Formula C18H15CIN60O2 [819]

Molecular Weight 382.80 g/mol [819]

Appearance Orange-red powder or brown 11[9]
granules

Solubility Limited water solubility [10]

Class Single azo dye [2]

Analytical Detection Protocols

The detection and quantification of Disperse Orange 44 are critical for monitoring its presence
in consumer products and the environment. The following protocols are based on established
methods for the analysis of disperse dyes in various matrices.

Sample Preparation: Textile Samples

This protocol outlines the extraction of Disperse Orange 44 from textile materials.

Materials:

Textile sample

Methanol

Ultrasonic bath

Centrifuge

Syringe filters (0.45 um)

Procedure:
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o Accurately weigh approximately 1.0 g of the textile sample and cut it into small pieces.
e Place the sample into a glass extraction vessel.

e Add 20 mL of methanol to the vessel.

e Perform ultrasonic extraction for 30 minutes at 70°C.

» Allow the extract to cool to room temperature.

o Centrifuge the extract at 4000 rpm for 10 minutes.

« Filter the supernatant through a 0.45 um syringe filter into a clean vial for analysis.

Sample Preparation: Environmental Water Samples
(Solid-Phase Extraction)

This protocol is for the pre-concentration of Disperse Orange 44 from water samples.[6]

Materials:

Water sample

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Methanol (for conditioning and elution)

Deionized water (for rinsing)

Nitrogen evaporator
Procedure:

» Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized
water.

e Load a known volume (e.g., 500 mL) of the water sample onto the SPE cartridge at a flow
rate of approximately 5 mL/min.
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Wash the cartridge with 5 mL of deionized water to remove interferences.

Dry the cartridge under vacuum for 10 minutes.

Elute the retained dye with a small volume (e.g., 5 mL) of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the initial mobile phase for analysis.

Instrumental Analysis: High-Performance Liquid
Chromatography (HPLC)

This protocol describes the chromatographic separation and detection of Disperse Orange 44.
Instrumentation:

o HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector.[6]

¢ C18 analytical column

Typical HPLC Conditions:

Mobile Phase A: Water with 0.1% formic acid

¢ Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold for 5 minutes, then
return to initial conditions.

e Flow Rate: 1.0 mL/min
e Injection Volume: 10 pL

» Detection: PDA detector at the maximum absorbance wavelength of Disperse Orange 44,
or MS detector in selected ion monitoring (SIM) mode.

Workflow for Analytical Detection
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The following diagram illustrates the general workflow for the analysis of Disperse Orange 44
in textile and water samples.
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Analytical workflow for Disperse Orange 44.

Conclusion

While Disperse Orange 44 is a well-characterized dye in the textile industry, its application as
a molecular probe or sensor for biological research is not established in the available literature.
The protocols provided here are for its analytical detection, which is crucial for quality control
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and environmental monitoring. Researchers interested in molecular probes would need to
explore other classes of fluorescent dyes that have been specifically designed and validated for
such applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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